Cas no 5220-36-0 (4-fluoro-2-(4-fluorobenzoyl)aniline)

4-Fluoro-2-(4-fluorobenzoyl)aniline is a fluorinated aromatic compound featuring both an amine and a benzoyl functional group. Its structure, incorporating two fluorine substituents, enhances its reactivity and selectivity in synthetic applications, particularly in pharmaceutical and agrochemical intermediates. The electron-withdrawing nature of the fluorine atoms improves stability and influences the compound's binding affinity in target molecules. This compound is useful in cross-coupling reactions, amidation processes, and as a precursor for heterocyclic synthesis. Its well-defined purity and consistent performance make it a reliable building block for researchers in medicinal chemistry and material science. Proper handling under controlled conditions is recommended due to its reactive functional groups.
4-fluoro-2-(4-fluorobenzoyl)aniline structure
5220-36-0 structure
Product name:4-fluoro-2-(4-fluorobenzoyl)aniline
CAS No:5220-36-0
MF:C13H9F2NO
MW:233.213470220566
MDL:MFCD20568215
CID:4714947
PubChem ID:13408103

4-fluoro-2-(4-fluorobenzoyl)aniline Chemical and Physical Properties

Names and Identifiers

    • (2-amino-5-fluorophenyl)(4-fluorophenyl)methanone
    • 4-fluoro-2-(4-fluorobenzoyl)aniline
    • BSNFHXNLZZNMGF-UHFFFAOYSA-N
    • 2-amino-4',5-difluorobenzophenone
    • MDL: MFCD20568215
    • Inchi: 1S/C13H9F2NO/c14-9-3-1-8(2-4-9)13(17)11-7-10(15)5-6-12(11)16/h1-7H,16H2
    • InChI Key: BSNFHXNLZZNMGF-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)C(C1C=CC(=CC=1)F)=O)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 277
  • XLogP3: 3.2
  • Topological Polar Surface Area: 43.1

4-fluoro-2-(4-fluorobenzoyl)aniline Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2147-0937-5g
4-fluoro-2-(4-fluorobenzoyl)aniline
5220-36-0 95%+
5g
$1398.0 2023-09-05
Life Chemicals
F2147-0937-0.5g
4-fluoro-2-(4-fluorobenzoyl)aniline
5220-36-0 95%+
0.5g
$442.0 2023-09-05
Enamine
EN300-235517-0.1g
4-fluoro-2-(4-fluorobenzoyl)aniline
5220-36-0 95%
0.1g
$364.0 2024-06-19
Enamine
EN300-235517-0.25g
4-fluoro-2-(4-fluorobenzoyl)aniline
5220-36-0 95%
0.25g
$381.0 2024-06-19
TRC
A192116-500mg
(2-amino-5-fluorophenyl)(4-fluorophenyl)methanone
5220-36-0
500mg
$ 295.00 2022-06-08
TRC
A192116-1g
(2-amino-5-fluorophenyl)(4-fluorophenyl)methanone
5220-36-0
1g
$ 475.00 2022-06-08
A2B Chem LLC
AV79512-25mg
(2-Amino-5-fluorophenyl)(4-fluorophenyl)methanone
5220-36-0 95%+
25mg
$360.00 2024-04-19
Enamine
EN300-235517-10g
4-fluoro-2-(4-fluorobenzoyl)aniline
5220-36-0
10g
$1778.0 2023-09-15
A2B Chem LLC
AV79512-50mg
(2-Amino-5-fluorophenyl)(4-fluorophenyl)methanone
5220-36-0 95%+
50mg
$504.00 2024-04-19
Enamine
EN300-235517-0.5g
4-fluoro-2-(4-fluorobenzoyl)aniline
5220-36-0 95%
0.5g
$397.0 2024-06-19

Additional information on 4-fluoro-2-(4-fluorobenzoyl)aniline

Professional Introduction to Compound with CAS No. 5220-36-0 and Product Name: 4-fluoro-2-(4-fluorobenzoyl)aniline

The compound with the CAS number 5220-36-0 and the product name 4-fluoro-2-(4-fluorobenzoyl)aniline represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The presence of fluorine atoms in its molecular structure not only enhances its reactivity but also contributes to its stability, making it a valuable candidate for further exploration.

In the realm of pharmaceutical innovation, 4-fluoro-2-(4-fluorobenzoyl)aniline has been extensively studied for its role as an intermediate in the synthesis of various bioactive molecules. The fluorine substituents play a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compounds derived from it. This has led to its incorporation into numerous research projects aimed at developing novel therapeutic agents targeting a wide range of diseases.

Recent studies have highlighted the compound's significance in the development of fluorinated anilines, which are known for their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, and anticancer properties, making 4-fluoro-2-(4-fluorobenzoyl)aniline a promising candidate for further investigation. The compound's ability to interact with biological targets at a molecular level has opened up new avenues for drug discovery and development.

The synthesis of 4-fluoro-2-(4-fluorobenzoyl)aniline involves a series of carefully orchestrated chemical reactions that highlight the compound's versatility. The process typically begins with the fluorination of aniline derivatives, followed by benzoylation to introduce the second fluorine atom. This multi-step synthesis ensures the preservation of the compound's structural integrity while enhancing its functional properties.

One of the most compelling aspects of 4-fluoro-2-(4-fluorobenzoyl)aniline is its potential in designing fluorescent probes for biochemical applications. Fluorinated compounds are widely used in fluorescence-based assays due to their high sensitivity and specificity. The introduction of fluorine atoms into the aniline core enhances the compound's fluorescence properties, making it an excellent tool for studying biological processes at the molecular level.

Moreover, the compound's stability under various environmental conditions has made it a preferred choice for industrial applications. Its resistance to degradation ensures consistent performance in pharmaceutical formulations, which is crucial for maintaining efficacy throughout storage and transportation.

The role of 4-fluoro-2-(4-fluorobenzoyl)aniline in medicinal chemistry has also been underscored by its use as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop novel drugs with enhanced pharmacological profiles. This underscores the importance of fluorinated anilines in modern drug discovery.

In conclusion, 4-fluoro-2-(4-fluorobenzoyl)aniline (CAS No. 5220-36-0) represents a cornerstone in chemical and pharmaceutical research. Its unique structural features, combined with its broad range of applications, make it a highly valuable compound in both academic and industrial settings. As research continues to uncover new possibilities, this compound is poised to play an even greater role in advancing therapeutic interventions across various medical fields.

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